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Compound of Interest

Compound Name: Celestolide

Cat. No.: B023127 Get Quote

Essential guidelines for the safe and compliant disposal of Celestolide, ensuring the protection

of laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, adherence to strict safety

and disposal protocols is paramount. This document provides a comprehensive, step-by-step

guide for the proper disposal of Celestolide (CAS No. 13171-00-1), a synthetic musk

compound. Following these procedures will mitigate risks and ensure compliance with

regulatory standards.

Understanding the Hazards
Celestolide is classified as hazardous to the aquatic environment, with acute and long-lasting

toxic effects[1][2]. It is a white crystalline solid with a musk-like odor that does not mix well with

water[3]. Due to its potential for bioaccumulation and environmental persistence, it is critical to

prevent its release into sewer systems or waterways[1][4][5][6].

Summary of Key Safety and Environmental Data
For a quick reference, the following table summarizes the key hazard information for

Celestolide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b023127?utm_src=pdf-interest
https://www.benchchem.com/product/b023127?utm_src=pdf-body
https://www.benchchem.com/product/b023127?utm_src=pdf-body
https://www.benchchem.com/product/b023127?utm_src=pdf-body
http://www.olaughlinco.com/uploads/202411/11/SDS_CELESTOLIDE%20V1.pdf
https://www.echemi.com/sds/celestolide-temppid160705001702.html
https://datasheets.scbt.com/sc-207416.pdf
http://www.olaughlinco.com/uploads/202411/11/SDS_CELESTOLIDE%20V1.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Celestolide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://finefrag.com/wp-content/uploads/2019/11/CELESTOLIDE-MSDS.pdf
https://www.johndwalsh.com/wp-content/uploads/2020/04/CELESTOLIDE-GHS-SDS.pdf
https://www.benchchem.com/product/b023127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Classification Source

GHS Hazard Statements

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life

with long lasting effects.

[1][5]

GHS Precautionary

Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[1][5][7]

Environmental Fate

Potentially persistent and

bioaccumulative.[4] Adsorbs to

sewage sludge.[4]

[4]

Incompatible Materials
Strong oxidizing agents, strong

bases, mineral acids.
[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of Celestolide
waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling Precautions:

Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant

gloves, and a lab coat[2].

Handle Celestolide in a well-ventilated area to avoid dust formation and inhalation[2][6].

Avoid all unnecessary personal contact with the chemical[3].

Do not eat, drink, or smoke when handling Celestolide[3].

Wash hands thoroughly with soap and water after handling[3].
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2. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for Celestolide waste.

Do not mix Celestolide waste with other chemical waste streams unless compatibility has

been confirmed. Avoid contact with strong acids, alkalis, or oxidizing agents[6].

For spills, clean them up immediately. For minor spills, collect the solid material and place it

in the designated waste container. For major spills, evacuate the area and alert emergency

responders[3].

3. Disposal of Unused or Expired Celestolide:

Do not dispose of Celestolide down the drain or in the general trash[1][6].

All waste must be handled in accordance with local, state, and federal regulations[3].

Consult your institution's Environmental Health and Safety (EHS) department or a licensed

waste management authority for specific disposal instructions[3].

Consider consulting the manufacturer for potential recycling options[3].

4. Disposal of Contaminated Materials:

Empty containers may retain product residue and should be treated as hazardous waste.

They must be disposed of in a safe manner[1].

Place contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) into the

designated Celestolide waste container.

Contaminated clothing should be removed immediately and cleaned thoroughly before

reuse[5][6].

5. Final Disposal:

Arrange for the collection of the Celestolide waste container by a certified hazardous waste

disposal service.
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Ensure all paperwork and labeling are completed as required by your institution and

regulatory agencies.

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of Celestolide.
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Start: Celestolide Waste Generated

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Unused/Expired Solid Celestolide

Solid Chemical

Contaminated Labware
(Gloves, Containers, etc.)

Contaminated Items

Accidental Spill

Spill

3. Collect in a Labeled, Sealed
Hazardous Waste Container

4. Consult Institutional EHS
& Local Regulations

5. Arrange for Professional
Hazardous Waste Disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Celestolide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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